5-iodo-1,3-oxazole hydrochloride
Overview
Description
5-Iodo-1,3-oxazole hydrochloride (5-IOHCl) is an organic compound that is widely used in various scientific research applications. It is a halogenated derivative of oxazole, an aromatic heterocyclic compound with a five-membered ring structure. 5-IOHCl is a colourless crystalline solid that is soluble in water and organic solvents. It is a versatile and widely used reagent in organic synthesis, particularly in the preparation of heterocyclic compounds and polymers.
Scientific Research Applications
5-iodo-1,3-oxazole hydrochloride is widely used in scientific research applications, particularly in the synthesis of heterocyclic compounds. It is also used as a reagent in the synthesis of polymers, such as polyurethanes, polyamides, polyesters, and polycarbonates. In addition, 5-iodo-1,3-oxazole hydrochloride is used in the synthesis of various pharmaceuticals, such as antifungals, antibiotics, and antivirals.
Mechanism of Action
5-iodo-1,3-oxazole hydrochloride acts as a nucleophile in organic synthesis, reacting with electrophiles to form covalent bonds. It can also act as an oxidizing agent, reacting with reducing agents to form new products. In addition, 5-iodo-1,3-oxazole hydrochloride can act as a catalyst, promoting the formation of new products from existing reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-iodo-1,3-oxazole hydrochloride have not been extensively studied. However, it is known to be toxic when ingested in high concentrations. In addition, 5-iodo-1,3-oxazole hydrochloride has been shown to cause skin irritation in some individuals.
Advantages and Limitations for Lab Experiments
The main advantages of using 5-iodo-1,3-oxazole hydrochloride in laboratory experiments are its low cost and high reactivity. It is also a versatile reagent, capable of forming a wide variety of products. However, 5-iodo-1,3-oxazole hydrochloride is a toxic compound and must be handled with care. In addition, it is highly reactive and can react with other chemicals in the laboratory.
Future Directions
There are several potential future directions for research involving 5-iodo-1,3-oxazole hydrochloride. These include further studies on its biochemical and physiological effects, as well as its use in the synthesis of new heterocyclic compounds and polymers. In addition, further research could be conducted on its mechanism of action, its reactivity with other compounds, and its potential applications in medicinal chemistry. Finally, research could be conducted on methods for the safe and efficient synthesis of 5-iodo-1,3-oxazole hydrochloride.
Synthesis Methods
The synthesis of 5-iodo-1,3-oxazole hydrochloride typically involves the reaction of the appropriate organic halide with a base in the presence of a catalyst. For example, the reaction of 5-iodo-1,3-oxazole with sodium hydroxide and palladium chloride yields 5-iodo-1,3-oxazole hydrochloride in an aqueous medium. Alternatively, the reaction of 5-iodo-1,3-oxazole with sodium hydroxide and an aqueous solution of hydrogen chloride yields 5-iodo-1,3-oxazole hydrochloride in an aqueous medium.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-1,3-oxazole hydrochloride involves the reaction of 5-iodo-1,3-oxazole with hydrochloric acid.", "Starting Materials": [ "5-iodo-1,3-oxazole", "Hydrochloric acid" ], "Reaction": [ "To a solution of 5-iodo-1,3-oxazole in a suitable solvent, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for a suitable amount of time.", "Cool the reaction mixture and filter the resulting precipitate.", "Wash the precipitate with a suitable solvent and dry to obtain 5-iodo-1,3-oxazole hydrochloride." ] } | |
CAS RN |
2763759-84-6 |
Product Name |
5-iodo-1,3-oxazole hydrochloride |
Molecular Formula |
C3H3ClINO |
Molecular Weight |
231.4 |
Purity |
95 |
Origin of Product |
United States |
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